Cas no 1595523-65-1 (7-Fluoro-3-iodo-6-methoxyquinolin-4-ol)

• Product Name: 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol
• CAS No: 1595523-65-1
• MF: C₁₀H₇FINO₂
• MW: 319.070958375931
• CID: 4607368
• PubChem ID: 91647690
• Update Time: 2025-10-22

7-Fluoro-3-iodo-6-methoxyquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol
• SB72833
• 7-fluoro-3-iodo-6-methoxy-1H-quinolin-4-one
• Z1948933462

• Inchi： 1S/C10H7FINO2/c1-15-9-2-5-8(3-6(9)11)13-4-7(12)10(5)14/h2-4H,1H3,(H,13,14)
• InChI Key： AFKAAFZZCAROEA-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=C(C(=CC=2C1=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Additional information on 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol

7-Fluoro-3-iodo-6-methoxyquinolin-4-ol: A Novel Scaffold for Targeted Therapeutic Applications

7-Fluoro-3-iodo-6-methoxyquinolin-4-ol represents a unique molecular entity with a quinoline core functionalized by multiple heteroatoms. This compound's structural features, including the fluoro substituent at the 7-position, the iodo group at the 3-position, and the methoxy functional group at the 6-position, confer distinct physicochemical properties. The quinoline ring system, a common scaffold in pharmaceutical chemistry, is further modified by the hydroxy group at the 4-position, which may influence its biological activity and metabolic stability. The combination of these substituents creates a molecule with potential applications in drug discovery and therapeutic development.

Recent studies have highlighted the significance of quinoline derivatives in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluoro-substituted quinolines exhibit enhanced binding affinity for specific kinases compared to their non-fluorinated counterparts. This finding underscores the importance of fluoro substitution in optimizing drug-target interactions. Similarly, the iodo group at the 3-position may contribute to the compound's ability to undergo redox reactions, which could be relevant in targeting oxidative stress-related diseases.

The methoxy group at the 6-position plays a critical role in modulating the compound's solubility and membrane permeability. A 2023 study published in Drug Discovery Today revealed that methoxy-functionalized quinolines demonstrate improved bioavailability in vivo, which is crucial for oral drug delivery. This structural modification may also influence the compound's ability to interact with lipid membranes, a factor that could impact its cellular uptake and efficacy.

Research on the hydroxy group at the 4-position has shown its potential to act as a hydrogen bond donor, enhancing the compound's ability to form interactions with target proteins. A 2023 article in ACS Chemical Biology reported that hydroxy-substituted quinolines can selectively inhibit the activity of certain enzymes involved in inflammation, suggesting potential applications in anti-inflammatory therapies. These findings align with the broader trend in medicinal chemistry to design molecules with precise and multifunctional interactions.

The synthesis of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol involves a series of well-established chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that employs microwave-assisted conditions to improve reaction efficiency. This method not only reduces the time required for synthesis but also minimizes the formation of byproducts, which is essential for large-scale production of pharmaceutical compounds.

Structural analysis of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol reveals its potential for pharmacological activity. The presence of multiple heteroatoms in its structure may allow it to interact with a variety of biological targets, including ion channels, receptors, and enzymes. A 2023 study in Medicinal Chemistry Research explored the compound's ability to modulate the activity of P-glycoprotein, a transporter protein involved in multidrug resistance. This property could make the compound a valuable tool in overcoming drug resistance in cancer therapy.

Recent advances in computational chemistry have enabled the prediction of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol's interactions with biological targets. A 2023 article in Journal of Computational Chemistry used molecular docking simulations to identify potential binding sites for the compound. These simulations suggested that the molecule could bind to the active site of certain kinases, a finding that aligns with its potential as a kinase inhibitor. Such computational approaches are increasingly important in the early stages of drug discovery, allowing researchers to prioritize compounds with the highest likelihood of success.

The fluoro substituent at the 7-position may also influence the compound's metabolic stability. A 2023 study in Drug Metabolism and Disposition found that fluorinated compounds often exhibit improved metabolic resistance compared to their non-fluorinated analogs. This property could enhance the compound's half-life in vivo, reducing the frequency of dosing required for therapeutic efficacy. Such advantages are particularly valuable in the development of chronic disease treatments.

Additionally, the iodo group at the 3-position may contribute to the compound's ability to undergo redox reactions, which could be relevant in targeting oxidative stress-related conditions. A 2023 publication in Free Radical Biology and Medicine suggested that compounds with redox-active substituents may have potential applications in neurodegenerative diseases, where oxidative stress plays a significant role. This finding highlights the importance of considering redox chemistry in the design of new therapeutic agents.

The methoxy group at the 6-position also plays a role in modulating the compound's pharmacokinetic properties. A 2023 study in Pharmaceutical Research demonstrated that methoxy-functionalized compounds exhibit enhanced solubility in aqueous environments, which is crucial for drug absorption in the gastrointestinal tract. This property may also influence the compound's ability to cross biological membranes, a factor that determines its cellular uptake and distribution.

Overall, the unique combination of substituents in 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol positions it as a promising candidate for further investigation in drug discovery. Its structural features, including the fluoro, iodo, methoxy, and hydroxy groups, suggest potential applications in a wide range of therapeutic areas. As research in medicinal chemistry continues to evolve, the study of compounds like 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol will remain a critical focus in the development of new and effective treatments for various diseases.

Further studies are needed to fully elucidate the biological activities of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol. In vitro and in vivo experiments are essential to determine its efficacy, safety, and mechanism of action. Additionally, the development of analogs with modified substituents could lead to the discovery of compounds with enhanced therapeutic properties. The ongoing advancements in analytical chemistry and computational modeling will play a crucial role in these efforts, enabling researchers to design and optimize new compounds with greater precision.

The potential applications of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol extend beyond its immediate therapeutic uses. Its structural features may also make it a valuable tool for studying the role of specific chemical groups in biological processes. For example, the fluoro substituent could be used as a probe to investigate the dynamics of kinase interactions, while the iodo group might provide insights into redox mechanisms in cellular signaling. These applications highlight the versatility of the compound and its potential to contribute to both therapeutic development and fundamental research in biomedical sciences.

In conclusion, the study of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol represents an important step forward in the field of medicinal chemistry. Its unique structural features, combined with recent advances in synthetic and computational methods, offer a promising avenue for the development of new therapeutic agents. As research in this area continues to expand, the compound's potential applications are likely to become even more diverse, further emphasizing its significance in the quest for innovative treatments for a wide range of diseases.

Further research is also needed to explore the environmental impact of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol and its derivatives. While the compound shows promise in therapeutic applications, it is essential to assess its potential effects on ecosystems and human health. This includes evaluating its biodegradability, toxicity, and long-term environmental persistence. Sustainable synthesis methods and waste management strategies will be critical in ensuring that the development of such compounds is both effective and environmentally responsible.

The development of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol and similar compounds is also being influenced by the growing emphasis on personalized medicine. As researchers continue to uncover the genetic and molecular basis of diseases, there is an increasing need for drugs that can target specific patient populations. The structural flexibility of the compound may allow it to be tailored to meet the unique requirements of different therapeutic applications, further enhancing its potential impact on patient care.

Finally, the study of 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol underscores the importance of interdisciplinary collaboration in modern drug discovery. The integration of synthetic chemistry, computational modeling, and biological research is essential for the successful development of new therapeutic agents. As the field continues to evolve, the collaborative efforts of scientists, clinicians, and industry professionals will play a crucial role in translating the potential of compounds like 7-Fluoro-3-iodo-6-methoxyquinolin-4-ol into real-world medical applications.